2-Amino-5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

• IUPAC Name: 2-amino-5,5-dimethyl-7-oxo-4,6-dihydro-1-benzothiophene-3-carbonitrile
• InChI: InChI=1S/C11H12N2OS/c1-11(2)3-6-7(5-12)10(13)15-9(6)8(14)4-11/h3-4,13H2,1-2H3
• InChI Key: QTBDQOIFFZVUEW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)SC(=C2C#N)N)C
• Molecular Formula: C11H12N2OS
• DSSTOX Substance ID: DTXSID801139143
• Molecular Weight: 220.29 g/mol
• CAS RN: 98899-31-1

Description

“2-Amino-5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile” is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. Thiophene and its derivatives are important heterocyclic compounds with diverse applications in medicinal chemistry and material science. They have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer.

Synthesis Analysis

The synthesis of “2-Amino-5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile” and similar compounds often involves multi-component reactions. For instance, a clean, efficient, and mild method has been presented for one-pot three-component synthesis of a similar compound using nickel ferrite magnetic nanoparticles as a recyclable catalyst in a green solvent at 40 °C.

Molecular Structure Analysis

The molecular structure of “2-Amino-5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile” and similar compounds has been investigated using Density Functional Theory. The geometries of the title compound were optimized by B3LYP/6-31+G* and B3LYP/6-311++G** levels of theory.

Chemical Reactions Analysis

The chemical reactions involving “2-Amino-5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile” and similar compounds are often multi-component reactions. These reactions can be obtained from the reaction of substituted aromatic aldehydes, dimedone, malonitrile, in the presence of a base such as potassium tertiary butoxide and THF in methanol as a solvent at room temperature.

Scientific Research Applications

Synthesis of Pyrrolobenzo[b]thieno[1,4]diazepines

• Synthesis Process : This compound has been used in the synthesis of pyrrolobenzo[b]thieno[1,4]diazepines, a class of compounds with potential medicinal properties. The synthesis involves the conversion of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile into its pyrrol-1-yl derivative and subsequent chemical reactions (El-Kashef et al., 2007).

Application in Dye Synthesis

• Dyes and Pigments : This chemical is utilized in synthesizing azo dyes. It is reacted with various components to produce dyes with good coloration and fastness properties on polyester, indicating its significance in the textile industry (Sabnis & Rangnekar, 1989).

Quantum Chemical Calculations

• Material Properties : Experimental and quantum chemical calculations have been conducted on this compound, suggesting its utility in understanding the chemical and physical properties of such molecules (Oturak et al., 2017).

Synthesis of Thiazole Derivatives

• Medicinal Chemistry : The reactivity of this compound towards thioglycolic acid has been explored to produce thiazole derivatives. These derivatives have been evaluated for cytotoxicity effects against various cancer cell lines, demonstrating its potential in cancer research (Mohareb, Abdallah, & Ahmed, 2017).

Antimicrobial Applications

• Antimicrobial Activity : Derivatives synthesized from 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile have shown significant antimicrobial activities against various microbes, highlighting its relevance in developing new antimicrobial agents (Patil et al., 2017).

Pharmaceutical Research

• Drug Development : This compound has been used in synthesizing novel thiophene derivatives with potential antiarrhythmic, serotonin antagonist, and antianxiety activities. This indicates its importance in the development of new pharmaceuticals (Amr et al., 2010).

Chemical Synthesis and Characterization

• Advanced Synthesis Techniques : Various studies have been conducted focusing on the efficient synthesis and characterization of derivatives of this compound, using different techniques and methodologies. This research contributes to the advancement of synthetic chemistry (Wang et al., 2015).

Future Directions

The future directions for “2-Amino-5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile” and similar compounds could involve further exploration of their therapeutic properties, as well as the development of more efficient synthesis methods. Additionally, the design and discovery of new drug molecules that offer some of the greatest hopes for success in the present and future epoch is an urgent requirement.